Cas no 2548991-48-4 (N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine)

• Product Name: N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
• CAS No: 2548991-48-4
• MF: C₁₅H₂₁N₇
• MW: 299.374141454697
• CID: 5310651
• PubChem ID: 154830403
• Update Time: 2025-10-28

N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-6-[4-(3-methyl-2-pyrazinyl)-1-piperazinyl]-4-pyrimidinamine
• F6619-6401
• AKOS040710015
• N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
• 2548991-48-4

• Inchi： 1S/C15H21N7/c1-12-15(17-5-4-16-12)22-8-6-21(7-9-22)14-10-13(20(2)3)18-11-19-14/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： SCAORJMBXSIWSF-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=CN=2)N(C)C)CCN(C2C(C)=NC=CN=2)CC1

Computed Properties

• Exact Mass: 299.18584370g/mol
• Monoisotopic Mass: 299.18584370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.9±50.0 °C(Predicted)
• pka: 7.80±0.10(Predicted)

Additional information on N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine

Comprehensive Overview of N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine (CAS No. 2548991-48-4)

The compound N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine (CAS No. 2548991-48-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, this molecule is often explored for its potential applications in targeting specific biological pathways. Researchers are particularly interested in its pyrimidine and piperazine moieties, which are known to play critical roles in modulating protein-protein interactions and enzyme inhibition.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and personalized therapies. The N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine structure aligns well with these trends, as its heterocyclic framework offers versatility in drug design. Its CAS No. 2548991-48-4 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

One of the key areas where this compound shows promise is in the study of signal transduction pathways. The integration of a 3-methylpyrazin-2-yl group into the piperazine ring enhances its binding affinity to certain receptors, making it a candidate for further investigation in oncology and neurology. Additionally, the dimethylamino substitution on the pyrimidine ring contributes to its solubility and bioavailability, which are critical factors in drug development.

From a synthetic chemistry perspective, the preparation of N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine involves multi-step organic transformations, often requiring optimized conditions to achieve high yields and purity. The CAS No. 2548991-48-4 serves as a unique identifier for researchers sourcing this compound for their studies. Its molecular weight and physicochemical properties are well-documented, facilitating its use in high-throughput screening and computational modeling.

The growing interest in fragment-based drug discovery (FBDD) has further highlighted the importance of compounds like N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine. Its modular structure allows for easy derivatization, enabling medicinal chemists to explore a wide range of analogs with tailored biological activities. This adaptability is particularly valuable in addressing unmet medical needs, such as resistant infections or rare genetic disorders.

In the context of AI-driven drug discovery, the CAS No. 2548991-48-4 is often referenced in machine learning datasets used to predict molecular properties and interactions. The compound's well-defined structure and documented activity profiles make it an excellent candidate for training algorithms aimed at accelerating the identification of lead compounds. This intersection of chemistry and artificial intelligence is a hot topic in scientific forums and publications.

Another area of interest is the compound's potential role in epigenetic modulation. The pyrimidine core, combined with the piperazine linker, suggests possible interactions with histone deacetylases (HDACs) or DNA methyltransferases (DNMTs). These targets are central to ongoing research in cancer therapy and neurodegenerative diseases, making N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine a molecule worth watching in coming years.

For researchers and manufacturers, the availability of N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine with high purity is essential. Suppliers often list it under its CAS No. 2548991-48-4, accompanied by detailed analytical data such as NMR spectra and HPLC chromatograms. Quality control measures are critical, especially when the compound is intended for preclinical or clinical studies.

In summary, N,N-dimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine (CAS No. 2548991-48-4) represents a fascinating example of modern medicinal chemistry. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to unravel its full potential, this compound is likely to remain a subject of intense study and innovation.